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Compound of Interest

Compound Name: Z-D-Ser(TBu)-OH

Cat. No.: B554292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Z-D-
Ser(TBu)-OH, a serine derivative. The information is compiled from publicly available safety

data sheets and chemical supplier information to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Z-D-Ser(TBu)-OH is presented

below. These properties are essential for understanding the substance's behavior and for

designing safe handling and storage procedures.
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Property Value Source(s)

Molecular Formula C15H21NO5 [1][2]

Molecular Weight 295.33 g/mol [2][3]

CAS Number 65806-90-8 [1][2][4]

Appearance White to off-white powder No specific citation

Boiling Point 266.0 ± 30.0 °C at 760 mmHg [4]

Flash Point 114.6 ± 24.6 °C [4]

Density 1.2 ± 0.1 g/cm³ [4]

Storage Temperature -20°C to -15°C [2][4]

Hazard Identification and Toxicology
Z-D-Ser(TBu)-OH is classified as harmful.[4] The primary routes of exposure and associated

hazards are outlined below.

Hazard Classification Description Source(s)

Acute Oral Toxicity Harmful if swallowed. [4]

Acute Dermal Toxicity Harmful in contact with skin. [4]

Acute Inhalation Toxicity Harmful if inhaled. [4]

Eye Irritation May cause eye irritation. [4]

Skin Irritation May cause skin irritation. [4]

Respiratory Irritation
May cause respiratory tract

irritation.
[4]

Toxicological Data: Detailed toxicological data, such as LD50 or LC50 values, are not readily

available in the searched resources.[4]

Safe Handling and Storage Workflow
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Proper handling and storage are critical to minimize exposure and ensure the stability of Z-D-
Ser(TBu)-OH. The following workflow diagram illustrates the key steps for safe management of

this compound in a laboratory setting.
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Receiving and Storage

Handling and Use

Waste Disposal

Receive Shipment

Visually Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area at -15°C to -20°C

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Preparation for Use

Use in a Chemical Fume Hood

Avoid Inhalation of Dust Avoid Contact with Skin and Eyes

Wash Hands Thoroughly After Handling

Dispose of Waste in Accordance with Local, State, and Federal Regulations

After Use

Do Not Allow to Enter Drains or Waterways

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Z-D-Ser(TBu)-OH.
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Z-D-
Ser(TBu)-OH to prevent exposure.

PPE Type Specification Purpose Source(s)

Eye Protection

Safety glasses with

side shields or

goggles.

Protects against

splashes and dust.
[4][5][6]

Hand Protection

Chemical-resistant

gloves (e.g., nitrile

rubber).

Prevents skin contact. [4][7]

Body Protection Laboratory coat.

Protects skin and

clothing from

contamination.

[4][6]

Respiratory Protection

Use in a well-

ventilated area or

under a fume hood. A

respirator may be

required for large

quantities or in case of

insufficient ventilation.

Minimizes inhalation

of dust.
[4]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial. The following

diagram outlines the recommended first aid procedures for different routes of exposure.
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First Aid for Z-D-Ser(TBu)-OH Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

If Breathing is Difficult, Give Oxygen

Seek Immediate Medical Attention

Immediately Wash Skin with Soap and Water for at Least 15 Minutes

Remove Contaminated Clothing

Seek Medical Attention if Irritation Persists

Immediately Flush Eyes with Plenty of Water for at Least 15 Minutes

Occasionally Lifting the Upper and Lower Eyelids

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Wash Out Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Procedures for Z-D-Ser(TBu)-OH Exposure.

Fire Fighting Measures and Accidental Release
Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,

including carbon monoxide and nitrogen oxides.[4]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment to prevent dust

inhalation and contact with skin and eyes.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon monoxide and nitrogen oxides.[4]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal safety data sheet (SDS). It is the responsibility of the user to conduct a thorough

risk assessment before handling Z-D-Ser(TBu)-OH and to ensure that all safety procedures

are in accordance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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